Lipophilicity (XLogP3) Reduction of >90% Versus N2-Boc and N6-Cbz Analogs
The target N6-acetyl compound exhibits a computed XLogP3 of 0.1, which is approximately 93% lower than the N2-Boc analog (XLogP3 ~1.49) and over 95% lower than the N6-Cbz analog (estimated XLogP3 >2.2), placing it in the optimal lipophilicity range for CNS drug candidates (typically XLogP 1–3) while avoiding the excessive lipophilicity associated with Boc- and Cbz-protected congeners that can lead to poor solubility and high metabolic turnover [1].
| Evidence Dimension | Computed partition coefficient (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 0.1 |
| Comparator Or Baseline | N2-Boc-octahydro-pyrrolo[3,4-d]azepine: XLogP3 ≈ 1.49; N6-Cbz analog: estimated XLogP3 >2.2 |
| Quantified Difference | 93–95% lower lipophilicity vs. Boc/Cbz analogs; ΔXLogP3 ≥ 1.39 log units |
| Conditions | Computed via XLogP3 algorithm (PubChem/ChemicalBook predicted values) |
Why This Matters
Lower lipophilicity directly translates to improved aqueous solubility and reduced non-specific protein binding, critical parameters for fragment-based screening and early lead optimization where excessive LogP is a primary cause of attrition.
- [1] Kuujia.com. CAS 1378813-25-2: Computed Properties – XLogP3: 0.1. Accessed 2026. View Source
